Cas no 1159814-21-7 (2-Propylpyridin-4-ol)

2-Propylpyridin-4-ol is a pyridine derivative characterized by a hydroxyl group at the 4-position and a propyl substituent at the 2-position of the pyridine ring. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, serving as a building block for heterocyclic compounds. The hydroxyl group enhances its potential for further functionalization, while the propyl chain may influence lipophilicity, making it useful in medicinal chemistry applications. Its structural features allow for modifications to optimize properties such as solubility or binding affinity. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for research use.

2-Propylpyridin-4-ol structure

Product Name:2-Propylpyridin-4-ol

CAS No:1159814-21-7

MF:C₈H₁₁NO

MW:137.179042100906

CID:1026596

PubChem ID:21699265

Update Time:2025-10-13

2-Propylpyridin-4-ol Chemical and Physical Properties

Names and Identifiers

- 2-Propylpyridin-4-ol
- 2-propyl-4-Pyridinol
- 1159814-21-7
- 2-Propyl-pyridin-4-ol
- SCHEMBL17520376
- AKOS015945568
- A24370
- 4-Pyridinol, 2-propyl-
- 2-Propylpyridin-4(1H)-one
- DTXSID30617105
- AM20050686
- 2-propyl-1H-pyridin-4-one
- MDL： MFCD12032774
- Inchi： 1S/C8H11NO/c1-2-3-7-6-8(10)4-5-9-7/h4-6H,2-3H2,1H3,(H,9,10)
- InChI Key： UVMQOUSGQCFSAV-UHFFFAOYSA-N
- SMILES： O=C1C=CNC(=C1)CCC

Computed Properties

Exact Mass: 137.084063974g/mol
Monoisotopic Mass: 137.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 29.1Å²

2-Propylpyridin-4-ol Pricemore >>

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Chemenu	CM174931-5g	2-Propylpyridin-4-ol	1159814-21-7	95%	5g	$557	2021-08-05
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